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Compound of Interest

Compound Name: 1-Nitro-2-naphthoic acid

Cat. No.: B186672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 1-Nitro-2-naphthoic acid, a valuable building block in medicinal chemistry and materials

science. This document outlines a proposed synthetic pathway, detailed experimental protocols

for characterization, and predicted spectroscopic data to aid in the identification and quality

control of this compound.

Core Data Summary
A summary of the key physical and chemical properties of 1-Nitro-2-naphthoic acid is

presented in the table below for quick reference.
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Property Value

Molecular Formula C₁₁H₇NO₄[1]

Molecular Weight 217.18 g/mol [1]

CAS Number 103987-83-3[1]

Melting Point 246 °C

Appearance Pale yellow solid (Predicted)

Solubility

Soluble in organic solvents like DMSO, DMF,

and hot ethanol; sparingly soluble in water

(Predicted)

Proposed Synthesis of 1-Nitro-2-naphthoic Acid
The synthesis of 1-Nitro-2-naphthoic acid can be achieved through the electrophilic nitration

of 2-naphthoic acid. The regioselectivity of this reaction is guided by the electronic properties of

the naphthalene ring system and the directing effect of the carboxylic acid substituent. While

the carboxylic acid group is a deactivating, meta-directing group in benzene chemistry, the

substitution pattern in naphthalene is more complex. Electrophilic attack on naphthalene

preferentially occurs at the C1 (alpha) position, as the corresponding carbocation intermediate

is better stabilized by resonance.[2] Therefore, the nitration of 2-naphthoic acid is expected to

yield 1-Nitro-2-naphthoic acid as the major product.
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Synthesis of 1-Nitro-2-naphthoic Acid

2-Naphthoic Acid

HNO₃ / H₂SO₄

Nitration

1-Nitro-2-naphthoic Acid

Electrophilic Aromatic Substitution

Characterization Workflow for 1-Nitro-2-naphthoic Acid

Synthesis & Purification

Physicochemical & Spectroscopic Analysis

Synthesized Product

Melting Point Mass Spectrometry (GC-MS) NMR Spectroscopy (¹H & ¹³C) IR Spectroscopy

Structure Confirmation
& Purity Assessment
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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